N-[2-({4-[4-[2-(difluoromethyl)-4-methoxy-1H-benzimidazol-1-yl]-6-(4-morpholinyl)-1,3,5-triazin-2-yl]-1-piperazinyl}sulfonyl)ethyl]-N,N-dimethylamine

• CAS RN: 1246202-11-8
• Molecular Formula: C24H33F2N9O4S
• Molecular Weight: 581.6438
• IUPAC Name: 2-[4-[4-[2-(difluoromethyl)-4-methoxybenzimidazol-1-yl]-6-morpholin-4-yl-1,3,5-triazin-2-yl]piperazin-1-yl]sulfonyl-N,N-dimethylethanamine
• InChI: InChI=1S/C24H33F2N9O4S/c1-31(2)13-16-40(36,37)34-9-7-32(8-10-34)22-28-23(33-11-14-39-15-12-33)30-24(29-22)35-17-5-4-6-18(38-3)19(17)27-21(35)20(25)26/h4-6,20H,7-16H2,1-3H3
• InChI Key: MKRQBWZUYRPLDM-UHFFFAOYSA-N
• SMILES: CN(C)CCS(=O)(=O)N1CCN(CC1)C2=NC(=NC(=N2)N3C4=C(C(=CC=C4)OC)N=C3C(F)F)N5CCOCC5
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: SN32976; SN 32976; SN-32976

Description

SN32976 is a novel potent pi3kα inhibitor

Scientific Research Applications

Synthesis and Biological Evaluation

This compound has been involved in the synthesis and biological evaluation as a pan class I phosphatidylinositol 3-kinase (PI3K) inhibitor. A study by Rewcastle et al. (2011) found that substitution at the benzimidazole ring significantly affected the potency of derivatives against class Ia PI 3-kinase enzymes. This research demonstrated the compound's potential in cancer treatment, particularly in a glioblastoma tumor model where it reduced cancer growth significantly (Rewcastle et al., 2011).

Synthesis of Novel Compounds with Anti-inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) synthesized novel compounds derived from this chemical, which demonstrated significant COX-2 inhibitory, analgesic, and anti-inflammatory activities. This suggests potential applications in the development of new therapeutic agents for treating inflammation and pain (Abu‐Hashem et al., 2020).

Antimicrobial Activities

Guruswamy and Arul (2013) conducted a study on the antimicrobial activities of derivatives of this compound. They found that certain N-substituted β-hydroxy benzimidazole sulfones displayed superior in vitro activity, suggesting applications in antimicrobial treatments (Guruswamy & Arul, 2013).

Antiglycation, Antiserotonin, and Antioxidant Activities

Zhukovskaya et al. (2019) synthesized new compounds containing this chemical, which exhibited notable antiglycation, antiserotonin, anti-angiotensin, antioxidant, and dipeptidyl peptidase-4 inhibitory effects. This research opens pathways for the development of drugs targeting these biological pathways (Zhukovskaya et al., 2019).

Cytotoxic Activity against Cancer Cell Lines

Arulmurugan and Kavitha (2013) evaluated novel compounds, including derivatives of this chemical, for their cytotoxicity against human cancer cell lines. Some derivatives showed potent cytotoxicity, suggesting potential use in cancer therapeutics (Arulmurugan & Kavitha, 2013).

Synthesis routes and methods

Procedure details

A mixture of 2-(difluoromethyl)-4-methoxy-1-{4-(4-morpholinyl)-6-[4-(vinylsulfonyl)-1-piperazinyl]-1,3,5-triazin-2-yl}-1H-benzimidazole (Example 3) (0.536 g, 1 mmol) and 40% aqueous dimethylamine (10 mL) in THF (200 mL) was warmed gently until a clear solution was obtained. After 15 min, the THF was removed under vacuum and the residue was diluted with water to give N-[2-({4-[4-[2-(difluoromethyl)-4-methoxy-1H-benzimidazol-1-yl]-6-(4-morpholinyl)-1,3,5-triazin-2-yl]-1-piperazinyl}sulfonyl)ethyl]-N,N-dimethylamine: 1H NMR (CDCl3) δ 7.86 (dd, J=8.4, 0.6 Hz, 1H), 7.45 (t, JHF=53.5 Hz, 1H), 7.36 (t, J=8.2 Hz, 1H), 6.82 (d, J=7.8 Hz, 1H), 4.05 (s, 3H), 4.00 (m, 4H), 3.89 (m, 4H), 3.79 (m, 4H), 3.39 (m, 4H), 3.11 (dd, J=8.1, 6.4 Hz, 2H), 2.78 (dd, J=8.1, 6.4 Hz, 2H), 2.26 (s, 6H).